Cas no 113808-86-9 (3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid)
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid is a heterocyclic carboxylic acid derivative with a pyrazole core structure. This compound is characterized by its two methyl groups at the 3- and 5-positions, which enhance its stability and influence its reactivity. The carboxylic acid functional group at the 4-position makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its well-defined structure and purity ensure consistent performance in reactions such as amide formation, esterification, and metal chelation. The compound is also useful in the development of biologically active molecules due to its rigid pyrazole scaffold. Suitable for research and industrial applications requiring precise functionalization.
113808-86-9 structure
Product Name:3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid
CAS No:113808-86-9
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00159642
CID:91418
PubChem ID:2776164
Update Time:2025-06-06
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1H-pyrazole-4-carboxylic acid
- AKOS PAO-0336
- 1H-Pyrazole-4-carboxylicacid,3,5-dimethyl-(9CI)
- 3,5-Dimethylpyrazole-4-carboxylic Acid
- C6H8N2O2
- 10X-0856
- 4-Carboxy-3,5-dimethyl-1H-pyrazole
- 3,5-diMethyl-1H-pyrazol-4-carboxylic acid
- 3,5-Dimethyl-1H-pyrazole-4-carboxylic acid ,97%
- 1H-PYRAZOLE-4-CARBOXYLIC ACID, 3,5-DIMETHYL-
- 1H-Pyrazole-4-carboxylicacid, 3,5-dimethyl-
- 3,5-Dimethyl-1h-Pyrazole-4-Carboxylicacid
- Pyrazole carboxylic acid 1
- KSC173I7F
- AMOT0205
- BDBM14778
- IOOWDXMXZBYKLR-UHFFFAOYSA-N
- 3,5-dimethylpyrazole-4-carboxylic
- STK351767
- SBB024820
- 1H-Pyrazole-4-carboxylicacid,3,5-dimethyl-
- 113808-86-9
- DTXSID90379858
- 3,5-Dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
- SCHEMBL1663754
- AC-27333
- AKOS000137671
- F2158-1806
- CS-W000801
- 3,5-dimethyl-1H-pyrazole-4-carboxylic acid;3,5-Dimethylpyrazole-4-carboxylic Acid
- AM85485
- KYD
- MFCD00159642
- BB 0255033
- EN300-42941
- AB04190
- 3 pound not5-Dimethyl-1H-pyrazole-4-carboxylic acid
- 135108-88-2
- SY004274
- W-204823
- 3,5-Dimethylpyrazole-4-carboxylicAcid
- FT-0614656
- Q27462163
- DTXCID50330884
- ALBB-000117
- 3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid
-
- MDL： MFCD00159642
- Inchi： 1S/C6H8N2O2/c1-3-5(6(9)10)4(2)8-7-3/h1-2H3,(H,7,8)(H,9,10)
- InChI Key： IOOWDXMXZBYKLR-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NNC=1C)=O
Computed Properties
- Exact Mass: 140.05900
- Monoisotopic Mass: 140.058577502 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.5
- Topological Polar Surface Area: 66
- Molecular Weight: 140.14
Experimental Properties
- Density: 1.321
- Melting Point: 273 °C
- Boiling Point: 368.3°Cat760mmHg
- Flash Point: 176.6℃
- Refractive Index: 1.581
- PSA: 65.98000
- LogP: 0.72470
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26-36/37/39
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066225-250mg |
3,5-Dimethyl-1H-pyrazole-4-carboxylic acid |
113808-86-9 | 97% | 250mg |
￡17.00 | 2022-03-01 | |
| Fluorochem | 066225-1g |
3,5-Dimethyl-1H-pyrazole-4-carboxylic acid |
113808-86-9 | 97% | 1g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 066225-5g |
3,5-Dimethyl-1H-pyrazole-4-carboxylic acid |
113808-86-9 | 97% | 5g |
￡88.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 115914-1G |
3,5-Dimethyl-1H-pyrazole-4-carboxylic acid, 97% |
113808-86-9 | 97% | 1G |
￥ 130 | 2022-04-26 | |
| Chemenu | CM112624-5g |
3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
113808-86-9 | 95+% | 5g |
$116 | 2021-08-06 | |
| TRC | D479538-10mg |
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid |
113808-86-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D479538-50mg |
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid |
113808-86-9 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D479538-100mg |
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid |
113808-86-9 | 100mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ML215-250mg |
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid |
113808-86-9 | 97% | 250mg |
128CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ML215-1g |
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid |
113808-86-9 | 97% | 1g |
178.0CNY | 2021-07-12 |
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:113808-86-9)3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid
Order Number:A2316
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:14
Price ($):554.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:113808-86-9)3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
Order Number:sfd17707
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid Related Literature
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Jing Liu,Mei-Ling Cheng,Li-Li Yu,Sheng-Chun Chen,Yong-Liang Shao,Qi Liu,Chang-Wei Zhai,Feng-Xiang Yin RSC Adv. 2016 6 52040
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Meiling Cheng,Lin Sun,Wei Han,Shen Wang,Qi Liu,Xiaoqiang Sun,Haitao Xi New J. Chem. 2016 40 10504
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Xiao-Lin Qi,Chi Zhang,Bao-Ying Wang,Wei Xue,Chun-Ting He,Si-Yang Liu,Wei-Xiong Zhang,Xiao-Ming Chen CrystEngComm 2013 15 9530
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Christian Heering,Ishtvan Boldog,Vera Vasylyeva,Joaquín Sanchiz,Christoph Janiak CrystEngComm 2013 15 9757
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Jian Liu,Timothy A. Goetjen,Qining Wang,Julia G. Knapp,Megan C. Wasson,Ying Yang,Zoha H. Syed,Massimiliano Delferro,Justin M. Notestein,Omar K. Farha,Joseph T. Hupp Chem. Soc. Rev. 2022 51 1045
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:113808-86-9)3,5-Dimethyl-1H-pyrazole-4-carboxylic Acid
Purity:99%
Quantity:100g
Price ($):554.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:113808-86-9)3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
Purity:99.9%
Quantity:200kg
Price ($):Inquiry